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Compound of Interest

Compound Name: Sodium sulfate

Cat. No.: B104168

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of anhydrous
sodium sulfate (Naz2S0a) in the glass manufacturing process. This document outlines its
fundamental roles, the underlying chemical principles, and its impact on the final product's
properties, providing detailed protocols for its application in a research and development
setting.

Introduction

Anhydrous sodium sulfate is a critical component in modern glass production, acting as a
multifunctional processing agent.[1] Its primary functions are to act as a fining agent, a flux, and
a process enhancer, contributing to improved glass quality, increased production efficiency, and
reduced energy consumption.[1][2][3]

Key Functions and Chemical Principles

Sodium sulfate's efficacy in glass manufacturing stems from its behavior at high temperatures.
At temperatures exceeding 884°C, it decomposes, and subsequently, the resulting sulfur
trioxide breaks down further, releasing sulfur dioxide and oxygen.[1]

Chemical Reactions:

e Na2S0Os —» Na20 + SOs3
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e 2503 - 2802 + O2

These gaseous products are fundamental to the fining process, where they form bubbles that
coalesce with smaller, entrapped gas bubbles (seeds and blisters) in the molten glass.[1][2]
The larger bubbles then rise to the surface and are removed, resulting in a more transparent
and uniform glass product.[2] This process can reduce visible defects by 70-90%.[1]

As a flux, sodium sulfate lowers the melting temperature of the silica sand, the primary
component of glass.[3][4] By forming a eutectic mixture with silica, it can reduce the complete
melting temperature by 200-300°C.[1] This leads to significant energy savings, with potential
fuel consumption reductions of 10-15%.[1][4]

Furthermore, sodium sulfate acts as a process enhancer by improving the homogenization of
the glass batch and preventing the formation of scum.[1][3]

Quantitative Data Summary

The following table summarizes key quantitative parameters associated with the use of sodium
sulfate in glass manufacturing.

Parameter Value Source(s)
Typical Dosage 0.5 - 1.5% by batch weight [1]
Flat Glass 0.8 - 1.2% by batch weight [1]
Container Glass 0.5 - 1.0% by batch weight [1]
Melting Temperature

_ 50 - 300°C [1]14]
Reduction
Energy Consumption

. 8 - 15% [1](3]14]
Reduction
Melt Viscosity Reduction 20 - 30% [4]
Fining Temperature Range 1200 - 1450°C [1]

) ) o 100 - 300 um (for controlled

Particle Size Distribution [1]

dissolution)
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Experimental Protocol: Laboratory-Scale Soda-
Lime-Silica Glass Melt with Sodium Sulfate

This protocol outlines a procedure for preparing a standard soda-lime-silica glass batch
incorporating sodium sulfate for fining in a laboratory setting.

4.1. Materials and Equipment:

o High-purity silica sand (SiO2)

e Soda ash (Na2COs)

e Limestone (CaCOs)

e Anhydrous sodium sulfate (Na2S0a4)

o High-temperature furnace (capable of reaching at least 1500°C)
e Alumina or platinum crucibles

e Mortar and pestle or ball mill for homogenization

e Analytical balance

o Personal Protective Equipment (PPE): heat-resistant gloves, safety glasses, lab coat
4.2. Procedure:

o Batch Calculation: Calculate the required weights of the raw materials based on the desired
glass composition. For a typical soda-lime-silica glass, a starting point could be 72% SiOz,
15% Na20, 10% CaO, with the addition of 0.5-1.5% Na2SOa4 by total batch weight.

o Raw Material Preparation: Ensure all raw materials are dry and finely powdered to facilitate a
homogenous mixture. If necessary, grind the materials using a mortar and pestle or a ball
mill.

e Homogenization: Thoroughly mix the powdered raw materials in the calculated proportions.
Homogeneity is crucial for a uniform melt.
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e Crucible Charging: Carefully transfer the homogenized batch into a pre-heated alumina or
platinum crucible. Avoid compacting the powder too tightly.

e Melting and Fining Schedule:
o Place the crucible in the high-temperature furnace.

o Ramp up the temperature to 800-900°C and hold for 1-2 hours to allow for the initial
decomposition of carbonates.

o Increase the temperature to the fining range of 1200-1450°C.[1] The exact temperature
will depend on the specific glass composition.

o Hold at the fining temperature for 2-4 hours. During this time, the sodium sulfate will
decompose, and the resulting gases will aid in the removal of bubbles.

e Annealing: After the fining process is complete, carefully remove the crucible from the
furnace and allow the molten glass to cool slowly to room temperature in a controlled
manner (annealing) to prevent thermal stress and cracking.

Visualizations

Diagram 1: Signaling Pathway of Sodium Sulfate in Glass Fining
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Caption: The chemical pathway of sodium sulfate decomposition and its role in the fining of
molten glass.

Diagram 2: Experimental Workflow for Laboratory Glass Production
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Caption: A stepwise workflow for the laboratory-scale production of glass using sodium
sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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